N-1-adamantyl-2-[(3-cyano-2-pyridinyl)thio]acetamide

• IUPAC Name: N-(1-adamantyl)-2-(3-cyanopyridin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H21N3OS/c19-10-15-2-1-3-20-17(15)23-11-16(22)21-18-7-12-4-13(8-18)6-14(5-12)9-18/h1-3,12-14H,4-9,11H2,(H,21,22)
• InChI Key: SEPQZMVFQOFULS-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)CSC4=C(C=CC=N4)C#N
• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol

Description

N-1-adamantyl-2-[(3-cyano-2-pyridinyl)thio]acetamide is a chemical compound that has gained attention in the scientific community due to its potential as a drug candidate. This compound is known for its unique structure and promising properties, which make it a promising candidate for research and development in the pharmaceutical industry.

Mechanism of Action

The mechanism of action of N-1-adamantyl-2-[(3-cyano-2-pyridinyl)thio]acetamide involves the inhibition of specific enzymes and proteins that are involved in disease progression. This compound has been shown to inhibit the activity of histone deacetylases and to modulate the activity of certain signaling pathways, which can lead to the suppression of tumor growth and the prevention of neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to induce apoptosis, inhibit angiogenesis, and modulate the immune system. Additionally, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-1-adamantyl-2-[(3-cyano-2-pyridinyl)thio]acetamide in lab experiments include its unique structure, promising properties, and potential as a drug candidate. However, the limitations of using this compound in lab experiments include its high cost, limited availability, and potential toxicity.

Future Directions

There are several future directions for research on N-1-adamantyl-2-[(3-cyano-2-pyridinyl)thio]acetamide. These include further studies on its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential use in the treatment of other diseases. Additionally, further studies on the toxicity and safety of this compound are needed to ensure its potential as a drug candidate.

Synthesis Methods

The synthesis of N-1-adamantyl-2-[(3-cyano-2-pyridinyl)thio]acetamide involves several steps. The process begins with the reaction of 2-amino-3-cyanopyridine with 1-adamantanecarboxaldehyde in the presence of a base. The resulting product is then treated with thioacetic acid to form this compound.

Scientific Research Applications

N-1-adamantyl-2-[(3-cyano-2-pyridinyl)thio]acetamide has been studied extensively for its potential use as a drug candidate. This compound has been shown to have promising properties in the treatment of various diseases, including cancer and Alzheimer's disease.